(2',3',4',5',6'-Pentafluoro[1,1'-biphenyl]-3-yl) methanol

• Molecular Formula: C13H7F5O
• Molecular Weight: 274.19 g/mol
• IUPAC Name: [3-(2,3,4,5,6-pentafluorophenyl)phenyl]methanol
• InChI: InChI=1S/C13H7F5O/c14-9-8(7-3-1-2-6(4-7)5-19)10(15)12(17)13(18)11(9)16/h1-4,19H,5H2
• InChI Key: RBOAWGWTJWYQAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(C(=C(C(=C2F)F)F)F)F)CO

Description

(2',3',4',5',6'-Pentafluoro[1,1'-biphenyl]-3-yl) methanol is a useful research compound. Its molecular formula is C13H7F5O and its molecular weight is 274.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred suspension of 0.5 g of lithium aluminum hydride in 50 ml of dry tetrahydrofuran, cooled to -78°, was added dropwise methyl 3-(2,3,4,5,6-pentafluorophenyl)benzoate (2.6 g, 0.009 mole) in 50 ml of dry tetrahydrofuran. Upon complete addition, the reaction mixture was stirred while warming to room temperature. A solution of 10% water in tetrahydrofuran was then added dropwise to the reaction mixture to destroy excess lithium aluminum hydride. An additional 50 ml of water was then added, and the liquid phases separated. The aqueous layer was washed with two 50 ml portions of diethyl ether. The ether washes were combined with the organic layer from the reaction mixture and dried. The mixture was filtered and the filtrate evaporated under reduced pressure to give 3-(2,3,4,5,6-pentafluorophenyl)benzyl alcohol (3.0 g) as an oil, which solidified on standing. The ir spectrum was consistent with the proposed structure.

Synthesis routes and methods III

Procedure details

3-(2,3,4,5,6-Pentafluorophenyl)benzyl alcohol was prepared as follows: Under an argon atmosphere, methyl 3-iodobenzoate (2.3 g. 0.009 mole) and 2,3,4,5,6-pentafluorophenyl copper (2.0 g, 0.009 mole) were added to 50 ml of toluene. The stirred reaction mixture was heated under reflux for 2 hours, then cooled to room temperature. The mixture was filtered and the filtrate evaporated under reduced pressure to a residual solid. The solid was recrystallized from methanol to give methyl 3-(2,3,4,5,6-pentafluorophenyl)benzoate (2.6 g); mp, 104°-106°.